1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid 1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 1198436-63-3
VCID: VC4900923
InChI: InChI=1S/C6H5F3N2O2/c1-11-4(5(12)13)3(2-10-11)6(7,8)9/h2H,1H3,(H,12,13)
SMILES: CN1C(=C(C=N1)C(F)(F)F)C(=O)O
Molecular Formula: C6H5F3N2O2
Molecular Weight: 194.113

1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

CAS No.: 1198436-63-3

Cat. No.: VC4900923

Molecular Formula: C6H5F3N2O2

Molecular Weight: 194.113

* For research use only. Not for human or veterinary use.

1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid - 1198436-63-3

Specification

CAS No. 1198436-63-3
Molecular Formula C6H5F3N2O2
Molecular Weight 194.113
IUPAC Name 2-methyl-4-(trifluoromethyl)pyrazole-3-carboxylic acid
Standard InChI InChI=1S/C6H5F3N2O2/c1-11-4(5(12)13)3(2-10-11)6(7,8)9/h2H,1H3,(H,12,13)
Standard InChI Key PQMODFXPVBWFTK-UHFFFAOYSA-N
SMILES CN1C(=C(C=N1)C(F)(F)F)C(=O)O

Introduction

1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a synthetic organic compound belonging to the pyrazole family. It is characterized by its molecular formula, C6H5F3N2O2, and molecular weight of 194.11 g/mol . This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features and potential biological activities.

Storage and Handling

The compound should be stored in a cool, dry place, away from direct sunlight and moisture. It is classified under dangerous goods class 0, indicating no specific hazardous classification for transport .

Biological and Chemical Applications

Pyrazole derivatives, including carboxylic acids, have been explored for their potential biological activities, such as antifungal, antibacterial, and anticancer properties. While specific data on 1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is limited, its structural features suggest potential applications in pharmaceutical or agrochemical research.

Research Findings and Future Directions

Research on pyrazole derivatives often focuses on structure-activity relationships to optimize biological efficacy. For instance, difluoromethyl-substituted pyrazoles have shown promising antifungal activities . The trifluoromethyl group in 1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid may confer unique properties that could be leveraged in drug design or pesticide development.

Comparison with Related Compounds

CompoundMolecular FormulaMolecular WeightCAS Number
1-Methyl-4-(trifluoromethyl)-1H-pyrazole-5-carboxylic acidC6H5F3N2O2194.111198436-63-3
1H-Pyrazole-5-carboxylic acidC4H4N2O2112.09797027-83-9
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acidC6H4ClF3N2O2228.56-

This table highlights the differences in molecular structure and properties among related pyrazole derivatives.

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